Cas no 16418-18-1 (2H-1,4-Diazepine,3,6-dihydro-5,7-dimethyl-, hydrochloride (1:1))

• Product Name: 2H-1,4-Diazepine,3,6-dihydro-5,7-dimethyl-, hydrochloride (1:1)
• CAS No: 16418-18-1
• MF: C₇H₁₃ClN₂
• MW: 160.644520521164
• CID: 142956
• PubChem ID: 24192719
• Update Time: 2025-04-19

2H-1,4-Diazepine,3,6-dihydro-5,7-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Diazepine,3,6-dihydro-5,7-dimethyl-, hydrochloride (1:1)
• 5,7-dimethyl-3,6-dihydro-2H-1,4-diazepine,hydrochloride
• NSC142590
• NSC-142590
• DTXSID10638232
• 5,7-DIMETHYL-3,6-DIHYDRO-2H-1,4-DIAZEPINE HYDROCHLORIDE
• 5,7-Dimethyl-3,6-dihydro-2H-1,4-diazepine--hydrogen chloride (1/1)
• 16418-18-1

• Inchi： 1S/C7H12N2.ClH/c1-6-5-7(2)9-4-3-8-6;/h3-5H2,1-2H3;1H
• InChI Key： MBYPSRSHGADTHG-UHFFFAOYSA-N
• SMILES： Cl.N1CCN=C(C)CC=1C

Computed Properties

• Exact Mass: 160.07700
• Monoisotopic Mass: 160.076726
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7

Experimental Properties

• Density: 1
• Boiling Point: 181.2°C at 760 mmHg
• Flash Point: 54.7°C
• Refractive Index: 1.524
• PSA: 24.72000
• LogP: 0.98510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Imines Ketimines